Cas no 63555-59-9 (Nocardicin E)

• Product Name: Nocardicin E
• CAS No: 63555-59-9
• MF: C₁₉H₁₇N₃O₇
• MW: 399.354184865952
• CID: 1060505
• PubChem ID: 135476788
• Update Time: 2025-04-20

Nocardicin E Chemical and Physical Properties

Names and Identifiers

• Nocardicin E
• (3S,αR)-3-[[[(Z)-Hydroxyimino](4-hydroxyphenyl)acetyl]amino]-α-(4-hydroxyphenyl)-2-oxo-1-azetidineacetic acid
• Nocardicin F
• 1-Azetidineacetic acid, 3-(((hydroxyimino)(4-hydroxyphenyl)acetyl)amino)-alpha-(4-hydroxyphenyl)-2-oxo-, (3S-(1(S*),3R*(E)))-
• (2R)-2-[(3S)-3-[[(2E)-2-hydroxyimino-2-(4-hydroxyphenyl)acetyl]amino]-2-oxoazetidin-1-yl]-2-(4-hydroxyphenyl)acetic acid
• BRN 3598527
• 63598-46-9
• (3s,alphar)-3-[[[(z)-hydroxyimino](4-hydroxyphenyl)acetyl]amino]-alpha-(4-hydroxyphenyl)-2-oxo-1-azetidineacetic acid
• DB-214852
• (2R)-{(3S)-3-[(2E)-2-(hydroxyimino)-2-(4-hydroxyphenyl)acetamido]-2-oxoazetidin-1-yl}(4-hydroxyphenyl)acetic acid
• (3S,alphaR)-3-[[[(E)-Hydroxyimino](4-hydroxyphenyl)acetyl]amino]-alpha-(4-hydroxyphenyl)-2-oxo-1-azetidineacetic acid
• (2R)-2-[(3S)-3-[[2-(hydroxyamino)-2-(4-oxocyclohexa-2,5-dien-1-ylidene)acetyl]amino]-2-oxoazetidin-1-yl]-2-(4-hydroxyphenyl)acetic acid
• CHEBI:33012
• FR-29612
• C17354
• 63555-59-9
• Q27104059

• Inchi： 1S/C19H17N3O7/c23-12-5-1-10(2-6-12)15(21-29)17(25)20-14-9-22(18(14)26)16(19(27)28)11-3-7-13(24)8-4-11/h1-8,14,16,23-24,29H,9H2,(H,20,25)(H,27,28)/b21-15+/t14-,16+/m0/s1
• InChI Key： NMMOYDKOFASOBV-ORWLQXDRSA-N
• SMILES： O=C1[C@H](CN1[C@@H](C(=O)O)C1C=CC(=CC=1)O)NC(/C(/C1C=CC(=CC=1)O)=N/O)=O

Computed Properties

• Exact Mass: 399.10664989g/mol
• Monoisotopic Mass: 399.10664989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 160Ų